Cas no 10540-38-2 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-, methyl ester
• CAS No: 10540-38-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 3576658
• PubChem ID: 1393622
• Update Time: 2025-04-22

[1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-, methyl ester
• SCHEMBL7816934
• Methyl 4'-fluoro(1,1'-biphenyl)-3-carboxylate
• METHYL 4'-FLUORO-[1,1'-BIPHENYL]-3-CARBOXYLATE
• AKOS002679518
• G79942
• 10540-38-2
• methyl4'-fluoro[1,1'-biphenyl]-3-carboxylate
• Methyl 4a(2)-fluoro[1,1a(2)-biphenyl]-3-carboxylate
• methyl 4'-fluoro[1,1'-biphenyl]-3-carboxylate
• Methyl 3-(4-fluorophenyl)benzoate
• DTXSID401250690

• Inchi： 1S/C14H11FO2/c1-17-14(16)12-4-2-3-11(9-12)10-5-7-13(15)8-6-10/h2-9H,1H3
• InChI Key： LICRACFKWCQWBK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=CC=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų